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Compound Name: Cyclohexanesulfonamide

Cat. No.: B1345759

An In-depth Technical Guide to
Cyclohexanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyclohexanesulfonamide, a sulfur-containing organic compound, holds significance as a
versatile building block in medicinal chemistry and drug development. This technical guide
provides a comprehensive overview of its nomenclature, chemical and physical properties, a
detailed experimental protocol for its synthesis, and an exploration of its biological significance.
Spectroscopic data are presented to aid in its characterization. Furthermore, a representative
synthetic workflow is visualized to facilitate understanding of its preparation. This document is
intended to serve as a valuable resource for researchers and professionals engaged in the
fields of chemical synthesis and pharmaceutical sciences.

Nomenclature and Identification

Cyclohexanesulfonamide is systematically known as cyclohexanesulfonamide. It is
identified by the Chemical Abstracts Service (CAS) Registry Number 2438-38-2.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1345759?utm_src=pdf-interest
https://www.benchchem.com/product/b1345759?utm_src=pdf-body
https://www.benchchem.com/product/b1345759?utm_src=pdf-body
https://www.benchchem.com/product/b1345759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 2438-38-2

Molecular Formula CeH13NO2S

IUPAC Name Cyclohexanesulfonamide

Cyclohexane sulfonamide,
Synonyms Cyclohexylamidosulfonic acid,

Cyclohexylsulfonamide

Physicochemical Properties

Cyclohexanesulfonamide is a white to off-white solid at room temperature. It is soluble in
polar solvents such as water and alcohols.[1] Key quantitative properties are summarized in
the table below.

Property Value Reference
Molecular Weight 163.24 g/mol [2]
Melting Point 94-95 °C [3]
Boiling Point 299.8 °C [4]
Appearance White to off-white solid [1]

- Soluble in polar solvents
Solubility [1]
(water, alcohols)

Synthesis of Cyclohexanesulfonamide

The primary route for the synthesis of cyclohexanesulfonamide involves the reaction of
cyclohexanesulfonyl chloride with ammonia. This nucleophilic substitution reaction at the
sulfonyl group is a common method for the preparation of primary sulfonamides.

General Reaction Scheme
Detailed Experimental Protocol
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This protocol provides a method for the laboratory-scale synthesis of
cyclohexanesulfonamide.

Materials:

¢ Cyclohexanesulfonyl chloride

e Aqueous ammonia (28-30%)

e Dichloromethane (DCM)

e Deionized water

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate (MgSOa)

e |ce bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve
cyclohexanesulfonyl chloride in dichloromethane. Cool the solution to 0 °C using an ice bath.

o Ammonolysis: While vigorously stirring, slowly add an excess of concentrated aqueous
ammonia (e.g., 5 equivalents) dropwise to the cooled solution of cyclohexanesulfonyl
chloride. A white precipitate of ammonium chloride will form.

o Reaction Completion: After the addition of ammonia is complete, remove the ice bath and
allow the reaction mixture to stir at room temperature for 1-2 hours to ensure the reaction
goes to completion.

o Work-up: Transfer the reaction mixture to a separatory funnel. Separate the organic layer.
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Extraction: Extract the aqueous layer twice with fresh portions of dichloromethane.

Washing: Combine the organic layers and wash them sequentially with deionized water and
then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to yield the
crude cyclohexanesulfonamide.

Purification: The crude product can be further purified by recrystallization from a suitable
solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to obtain pure
cyclohexanesulfonamide.

Spectroscopic Characterization

The structure of cyclohexanesulfonamide can be confirmed using various spectroscopic

techniques.

'H NMR (Proton Nuclear Magnetic Resonance): The *H NMR spectrum is expected to show
signals corresponding to the protons on the cyclohexane ring. The protons on the carbon
attached to the sulfonyl group will be deshielded and appear at a higher chemical shift. The
protons of the NHz group will likely appear as a broad singlet.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will display
signals for the six carbon atoms of the cyclohexane ring. The carbon atom directly bonded to
the sulfonyl group will be the most deshielded.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the sulfonamide group. Strong asymmetric and symmetric stretching vibrations for the S=0
bonds are expected around 1350-1310 cm~! and 1160-1140 cm~1, respectively. The N-H
stretching vibrations of the primary sulfonamide will appear in the region of 3400-3200 cm~1.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of cyclohexanesulfonamide (163.24 g/mol ).

Biological Significance and Applications
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Sulfonamides, as a class of compounds, are well-known for their antimicrobial properties.[2]
They act as competitive inhibitors of the enzyme dihydropteroate synthase (DHPS), which is
crucial for the synthesis of folic acid in bacteria. By disrupting the folic acid pathway,
sulfonamides inhibit bacterial growth and replication.

While the primary application of many sulfonamides is as antibacterial agents, derivatives of
cyclohexanesulfonamide may be explored for a variety of therapeutic targets in drug
discovery. The cyclohexyl group can influence the lipophilicity and pharmacokinetic properties
of the molecule, potentially leading to compounds with different biological activities. The
sulfonamide functional group itself is a key pharmacophore in a wide range of drugs, including
diuretics, anticonvulsants, and anti-inflammatory agents.

Synthetic Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Cyclohexanesulfonamide.
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Synthetic Workflow for Cyclohexanesulfonamide.

Conclusion

Cyclohexanesulfonamide is a compound of interest in the field of medicinal chemistry due to
its structural features and potential for derivatization. This technical guide has provided
essential information regarding its identification, properties, and a detailed synthetic protocol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1345759?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345759?utm_src=pdf-body
https://www.benchchem.com/product/b1345759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The provided workflow and spectroscopic insights aim to support researchers in their efforts to
synthesize, characterize, and explore the therapeutic potential of this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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